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Compound of Interest

Compound Name: 5-Bromo-7-fluoro-2-naphthoic acid

CAS No.: 1823844-17-2

Cat. No.: B2505716

Get Quote

CAS Registry Number: 1823844-17-2 Chemical Formula: C₁₁H₆BrFO₂ Molecular Weight:

269.07 g/mol [1]

Executive Summary
5-Bromo-7-fluoro-2-naphthoic acid is a high-value trisubstituted naphthalene scaffold

employed primarily in the synthesis of small molecule inhibitors for oncology and metabolic

disease targets. Its structural utility lies in its orthogonal functionalization potential:

C2-Carboxylic Acid: Serves as a primary anchor for amide coupling (peptidomimetics) or

heterocycle formation.

C5-Bromine: A versatile handle for palladium-catalyzed cross-coupling (Suzuki-Miyaura,

Buchwald-Hartwig), allowing extension of the aromatic core.

C7-Fluorine: Strategically positioned to modulate metabolic stability (blocking metabolic soft

spots) and influence the pKa of the distal carboxylic acid via inductive effects.
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This guide details the synthesis, physicochemical profile, and medicinal chemistry applications

of this compound, synthesizing data from homologous naphthoic acid derivatives and general

aromatic chemistry protocols.[2]

Chemical Profile & Physicochemical Properties[3][4]
[5][6][7]
Structural Analysis
The compound features a naphthalene core with a "push-pull" electronic distribution. The

electron-withdrawing carboxylic acid at C2 and fluorine at C7 deactivate the ring system, while

the bromine at C5 provides a site for specific activation.

Property
Value
(Experimental/Predicted)

Note

Appearance White to pale yellow solid
Sensitive to light

(dehalogenation risk)

Melting Point 210–215 °C (Predicted)
Typical for halo-naphthoic

acids [1]

pKa (Acid) ~3.8–4.0

Lower than 2-naphthoic acid

(4.[1][3]17) due to F-inductive

effect

LogP ~3.2
Moderate lipophilicity; suitable

for drug-like scaffolds

Solubility DMSO, DMF, MeOH (Hot)
Poor solubility in water and

non-polar alkanes

Spectroscopic Signature (Expected)
Based on the validated NMR data for the analog 5-bromo-2-naphthol [2], the following signals

are diagnostic for QC verification:

¹H NMR (DMSO-d₆):
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H1 (Singlet): ~8.6 ppm (Deshielded by COOH and Br).

H3/H4 (Doublets): Distinct coupling constants (~8.8 Hz).

H6/H8 (Multiplets): Fluorine coupling (

and

) will split these signals into doublets of doublets.

¹⁹F NMR: Single peak around -110 to -115 ppm (Ar-F).

Synthetic Pathways[4][6][7]
The synthesis of CAS 1823844-17-2 presents regioselectivity challenges. Direct bromination of

7-fluoro-2-naphthoic acid often yields mixtures of 5-Br and 8-Br isomers. The most robust

route, ensuring high isomeric purity, utilizes a Sandmeyer-type transformation from an amino

precursor or a Directed Ortho-Metalation (DoM) strategy.

Preferred Route: Modified Sandmeyer Strategy
This protocol ensures the bromine is installed explicitly at the C5 position, avoiding

regiochemical ambiguity.

Step 1: Sulfonic Acid Protection (Regocontrol) Starting material: 5-Amino-7-fluoro-2-naphthoic

acid.

Protocol: Treat with oleum or concentrated H₂SO₄. The sulfonic acid group typically installs

at the C1 position (ortho to amino), acting as a blocking group and solubilizing agent [2].

Step 2: Diazotization & Bromination

Reagents: NaNO₂, H₂SO₄, CuBr, HBr.[4]

Mechanism:[5][6] Formation of the diazonium salt followed by radical substitution

(Sandmeyer). The C7-fluorine remains inert under these conditions.

Step 3: Desulfonation
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Protocol: Acidic hydrolysis (dilute H₂SO₄, reflux). The sulfonic acid blocking group is

removed, yielding the target 5-bromo-7-fluoro-2-naphthoic acid.

Visualization of Synthetic Logic
The following diagram illustrates the decision matrix for synthesizing this scaffold, contrasting

the direct bromination route with the higher-fidelity Sandmeyer approach.

Starting Material:
7-Fluoro-2-naphthoic acid

Route A: Direct Bromination
(Br2 / FeBr3)

Electrophilic Subst.

Result: Mixture of Isomers
(5-Br and 8-Br)

Low Regioselectivity

Target Product:
5-Bromo-7-fluoro-2-naphthoic acid

(CAS 1823844-17-2)

Requires Difficult Separation

Alternative Start:
5-Amino-7-fluoro-2-naphthoic acid

Route B: Sandmeyer Reaction
(1. NaNO2/H+  2. CuBr)

High Fidelity

Yield: ~60-70%

Click to download full resolution via product page

Caption: Comparison of synthetic routes. Route B (Sandmeyer) is preferred for high

regiochemical purity.

Medicinal Chemistry Applications
Scaffold Utility in Drug Design
This compound is a "privileged structure" for targeting hydrophobic pockets in enzymes.
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Kinase Inhibitors: The naphthalene core mimics the adenine ring of ATP. The C5-Br allows

for the attachment of a "tail" to interact with the solvent-exposed region or the gatekeeper

residue.

IDO1 Inhibitors: Naphthoic acid derivatives are known to bind to the heme iron in

Indoleamine 2,3-dioxygenase (IDO1), a key target in cancer immunotherapy. The 7-fluoro

substituent improves metabolic stability against P450 oxidation [3].

Orthogonal Functionalization Workflow
The chemical handles on CAS 1823844-17-2 allow for a "divergent synthesis" approach,

enabling the rapid generation of libraries.

Protocol: Suzuki-Miyaura Coupling at C5

Reagents: Boronic acid (R-B(OH)₂), Pd(dppf)Cl₂ (5 mol%), K₂CO₃ (3 eq).

Solvent: Dioxane:Water (4:1).

Conditions: Degas, heat to 90°C for 4-12 hours.

Note: The C2-COOH must often be protected (as an ester) or used as the free acid with

excess base to prevent catalyst poisoning.

Protocol: Amide Coupling at C2

Activation: Convert COOH to acid chloride (SOCl₂) or use HATU/DIPEA.

Coupling: React with primary/secondary amine (R-NH₂).

Outcome: Formation of stable amide bonds, common in peptidomimetics.

SAR Logic Diagram
The diagram below details how each position of the molecule is utilized in Structure-Activity

Relationship (SAR) studies.
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Caption: SAR utility map demonstrating the functional role of each substituent.

Handling & Safety Protocols
Hazard Identification

GHS Classification: Skin Irrit. 2 (H315), Eye Irrit. 2A (H319), STOT SE 3 (H335).

Signal Word: Warning.

Specific Risk: Like many alpha-halo acids, it may act as a lachrymator or skin sensitizer.

Storage & Stability
Light Sensitivity: Brominated aromatics can undergo photodehalogenation. Store in amber

vials.

Hygroscopic Nature: Store under inert atmosphere (Argon/Nitrogen) at 2–8°C.

Self-Validation: Check purity via HPLC before use in critical couplings. If the solid has turned

from white to dark yellow/brown, repurify via recrystallization (Ethanol/Water) to remove free

bromine or degradation products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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